Cas no 1261918-29-9 (Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate)

Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate structure
1261918-29-9 structure
Product Name:Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
CAS No:1261918-29-9
MF:C15H10FNO3
MW:271.243207454681
MDL:MFCD18314492
CID:1219625
PubChem ID:53220166
Update Time:2025-04-20

Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
    • DTXSID70684937
    • Methyl 3'-cyano-4-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate
    • MFCD18314492
    • 1261918-29-9
    • 2-Cyano-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%
    • 2-CYANO-4-(4-FLUORO-3-METHOXYCARBONYLPHENYL)PHENOL
    • MDL: MFCD18314492
    • Inchi: 1S/C15H10FNO3/c1-20-15(19)12-7-10(2-4-13(12)16)9-3-5-14(18)11(6-9)8-17/h2-7,18H,1H3
    • InChI Key: WNYNIOCWAJQHDR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C#N)C=1)O

Computed Properties

  • Exact Mass: 271.06447134g/mol
  • Monoisotopic Mass: 271.06447134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 70.3Ų

Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB320535-5 g
2-Cyano-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%; .
1261918-29-9 95%
5g
€1,159.00 2022-08-31
abcr
AB320535-5g
2-Cyano-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%; .
1261918-29-9 95%
5g
€1159.00 2024-04-20
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